Curculigoside D

Specification

• CAS No.: 851780-20-6
• Molecular Formula: C22H26O11
• Molecular Weight: 466.44

Introduction

Chemical Structure and Properties

Molecular Structure

Curculigoside D is identified in the PubChem database with CID 21580518. Its molecular formula is C22H26O11, representing a complex organic structure with multiple functional groups. The compound features a phenolic core structure with glycoside components, offering a platform for diverse biological interactions.

Chemical Identifiers and Physical Properties

Curculigoside D possesses several chemical identifiers and physical properties that characterize its structure and potential functionality. Its systematic IUPAC name is (2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)methyl 3-hydroxy-2,6-dimethoxybenzoate. The compound has a molecular weight of 466.4 g/mol, positioning it within a range appropriate for potential drug development.

Table 1: Chemical Properties of Curculigoside D

Property	Description
PubChem CID	21580518
Molecular Formula	C22H26O11
Molecular Weight	466.4 g/mol
Synonyms	Curculigoside D; CHEMBL258047
IUPAC Name	(2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)methyl 3-hydroxy-2,6-dimethoxybenzoate
First Documented	December 5, 2007
Last Database Update	March 8, 2025

Source and Extraction

Botanical Origin

Curculigoside D has been reported specifically in Curculigo orchioides, a plant species with significant medicinal importance. Curculigo orchioides Gaertn belongs to the Amaryllidaceae family and is found across diverse geographical regions including China, Australia, Malaysia, and India. The plant has been extensively utilized in traditional Chinese medicine as a significant herbal remedy for various ailments.

Related Compounds

Curculigoside D represents one member of a family of related compounds found in Curculigo orchioides. The parent compound, curculigoside, is the major biologically active natural product present in this plant and has been more extensively studied than its derivatives. Understanding the relationship between Curculigoside D and other curculigosides may provide valuable insights into its potential pharmacological activities.

Lipid Parameter	Effect Observed After Curculigoside Treatment
Total Cholesterol (TC)	Significant reduction compared to high-fat diet control
Triglycerides (TG)	Significant reduction compared to high-fat diet control
HDL Cholesterol	Significant modulation compared to high-fat diet control
LDL Cholesterol	Significant reduction compared to high-fat diet control

Transport Characteristics and Absorption

Intestinal Absorption Studies

Research utilizing Caco-2 cell monolayers, a widely accepted model for studying intestinal drug absorption, has provided valuable insights into the transport characteristics of curculigoside. These findings may have relevance to understanding the potential absorption mechanisms of Curculigoside D.

The transcellular transport of curculigoside across Caco-2 cell monolayers has been observed to increase linearly over a 90-minute period, both in the apical-to-basolateral (A to B) direction and in the basolateral-to-apical (B to A) direction. This bidirectional transport suggests complex absorption mechanisms that may influence the compound's bioavailability.

Temperature Dependency and Transporter Involvement

The transport of curculigoside from the apical to the basolateral side of Caco-2 cell monolayers is strongly influenced by temperature, indicating the involvement of active transport mechanisms rather than simple passive diffusion.

Studies have identified several key transporters involved in curculigoside transport across intestinal epithelial cells, including P-glycoprotein (P-gp), breast cancer resistance protein (BCRP), and other efflux transporters. These transporters play crucial roles in determining the intestinal absorption and bioavailability of curculigoside and potentially its derivatives like Curculigoside D.

Table 3: Transport Characteristics of Curculigoside in Caco-2 Cell Monolayers

Parameter	Observation
Transport Kinetics	Linear increase over 90 minutes in both A→B and B→A directions
Temperature Dependency	Strong influence on transport from apical to basolateral side
Key Transporters Involved	P-glycoprotein (P-gp), Breast Cancer Resistance Protein (BCRP), and other efflux transporters
Cytotoxicity	No significant effect on cell viability at concentrations of 1-100 μM for 24-48 hours

Cytotoxicity Profile

Studies examining the effects of curculigoside on Caco-2 cells have demonstrated no statistically significant variations in cell viability between groups receiving curculigoside treatment (at concentrations ranging from 1 to 100 μM for 24 or 48 hours) and control groups. This favorable cytotoxicity profile suggests that curculigoside, and potentially its derivatives like Curculigoside D, may possess good safety profiles for potential therapeutic applications.

Current Research Status and Future Directions

Research specifically focused on Curculigoside D appears to be in relatively early stages compared to other curculigosides. While the compound has been identified and characterized chemically, detailed studies of its specific pharmacological properties and therapeutic potential remain areas for future investigation.

Potential future research directions may include:

• Specific pharmacological profiling of Curculigoside D

• Comparative studies between Curculigoside D and other curculigosides

• Structure-activity relationship studies to understand the influence of structural variations on biological activity

• Detailed absorption, distribution, metabolism, and excretion (ADME) studies

• Preclinical and potentially clinical studies to validate therapeutic applications